Cas no 1804141-02-3 (3-Cyano-5-hydroxyphenylpropanal)

• Product Name: 3-Cyano-5-hydroxyphenylpropanal
• CAS No: 1804141-02-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4961488
• Update Time: 2023-08-24

3-Cyano-5-hydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-hydroxyphenylpropanal

• Inchi： 1S/C10H9NO2/c1-7(6-12)9-2-8(5-11)3-10(13)4-9/h2-4,6-7,13H,1H3
• InChI Key： LXDBYZFWOCXYHJ-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(=C1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes